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Compound of Interest

Compound Name: 2-Hydroxybutanamide

Cat. No.: B3115031 Get Quote

This document provides essential safety and logistical information for the proper disposal of 2-
Hydroxybutanamide (CAS No. 1113-58-2) in a laboratory setting. Adherence to these

procedures is critical to ensure personnel safety and environmental compliance.

Immediate Safety Considerations
2-Hydroxybutanamide is classified as a hazardous substance with the following GHS hazard

statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Before handling, personnel must wear appropriate Personal Protective Equipment (PPE),

including:

Safety goggles or a face shield.[3]

Chemical-resistant gloves (e.g., nitrile).

A lab coat.[3]
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.[2][3] An eyewash station and safety shower must be readily

accessible.[3]

Chemical and Physical Properties
A summary of the relevant properties of 2-Hydroxybutanamide is provided below. This

information is crucial for selecting compatible storage containers and understanding its

behavior.

Property Value

Molecular Formula C4H9NO2

Molecular Weight 103.12 g/mol [1]

CAS Number 1113-58-2[1]

Appearance Solid

Solubility Soluble in water[4]

Step-by-Step Disposal Protocol
Disposal of 2-Hydroxybutanamide must be handled as a regulated chemical waste stream.

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

[2][5]

Step 1: Waste Classification and Segregation

Classify: Treat 2-Hydroxybutanamide as a non-halogenated solid organic chemical waste.

It is an irritant and toxic if ingested.

Segregate: Do not mix 2-Hydroxybutanamide waste with other waste streams, especially

incompatible materials like strong oxidizing agents, acids, or bases.[1] Keep solid waste

separate from liquid waste.[6]

Step 2: Waste Accumulation and Container Selection
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Container: Place solid 2-Hydroxybutanamide waste into a designated, leak-proof, and

sealable solid chemical waste container.[2][7] The container must be compatible with the

chemical; a high-density polyethylene (HDPE) container is a suitable choice.[6]

Labeling: Immediately label the waste container with a "Hazardous Waste" tag. The label

must include:

The full chemical name: "2-Hydroxybutanamide"

The specific hazard characteristics: "Irritant," "Harmful if swallowed"

The date accumulation started.

The name of the principal investigator or lab supervisor.

Storage Location: Store the sealed waste container in a designated Satellite Accumulation

Area (SAA).[1][7] This area must be at or near the point of generation and under the control

of the laboratory personnel.[2]

Step 3: Handling Contaminated Materials

PPE and Labware: Any materials grossly contaminated with 2-Hydroxybutanamide, such

as gloves, weigh boats, or paper towels, should be placed in a separate, double-bagged

plastic bag that is clearly labeled as "Contaminated Debris with 2-Hydroxybutanamide."[8]

This bag should then be placed in the solid chemical waste container.

Empty Containers: The original product container is not considered "empty" for disposal in

regular trash until it has been triple-rinsed. The rinsate from this process must be collected

and disposed of as liquid hazardous waste.[9] Given the solid nature of the product, it is

often more practical to dispose of the original container, with the cap tightly secured, directly

into the solid hazardous waste stream.

Step 4: Arranging for Final Disposal

Contact EHS: Once the waste container is full or has been in storage for a designated period

(typically not to exceed one year), contact your institution's Environmental Health and Safety

(EHS) department to arrange for a hazardous waste pickup.[2]
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Documentation: Follow all institutional procedures for waste handover, which may include

completing a waste manifest or online pickup request form.

Final Disposal: The EHS department will ensure the waste is transported to a licensed and

approved waste disposal facility for final treatment, likely via incineration.[6]

Emergency Spill Procedures
In the event of a spill:

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated.

Contain: For a small, solid spill, carefully sweep up the material using absorbent pads or an

inert material (e.g., vermiculite, sand). Avoid generating dust.[2]

Collect: Place the swept-up material and any contaminated cleaning supplies into a sealed,

labeled hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent or detergent and water. Collect

the cleaning materials for disposal as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS department.

Visual Workflow for Disposal Decision
The following diagram illustrates the logical steps for the proper disposal of 2-
Hydroxybutanamide.
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Caption: Logical workflow for the safe disposal of 2-Hydroxybutanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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